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Introduction

Vinbarbital is a barbiturate derivative that acts as a positive allosteric modulator of the gamma-
aminobutyric acid type A (GABA-A) receptor.[1][2][3] Historically, it was utilized as a sedative
and hypnotic agent.[4] In the context of neuroscience research, Vinbarbital can be a valuable
tool for studying inhibitory neurotransmission, synaptic plasticity, and for inducing sedation or
anesthesia in animal models. Due to its classification as an intermediate-acting barbiturate, its
effects are of moderate duration.[5][6] While specific modern research applications for
Vinbarbital are limited due to its replacement by agents with more favorable safety profiles, its
mechanism of action is well-understood within the broader class of barbiturates.[2][3] These
notes provide an overview of its potential applications and generalized protocols based on the
known properties of intermediate-acting barbiturates.

Mechanism of Action

Vinbarbital, like other barbiturates, enhances the effect of GABA at the GABA-A receptor.[1][5]
It binds to a distinct allosteric site on the receptor complex, increasing the duration of chloride
channel opening initiated by GABA.[2] This prolonged opening leads to an increased influx of
chloride ions into the neuron, resulting in hyperpolarization of the cell membrane and a
potentiation of the inhibitory postsynaptic potential (IPSP).[7][8] At higher concentrations,
barbiturates can also directly activate the GABA-A receptor, mimicking the effect of GABA.[3]
This dual action contributes to their sedative, hypnotic, and anesthetic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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